Cas no 1355174-79-6 (4-(5-Carboxy-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester)
4-(5-Carboxy-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-Carboxy-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
- 1-Piperazinecarboxylic acid, 4-(5-carboxy-6-methyl-2-pyridinyl)-, 1-(1,1-dimethylethyl) ester
-
- Inchi: 1S/C16H23N3O4/c1-11-12(14(20)21)5-6-13(17-11)18-7-9-19(10-8-18)15(22)23-16(2,3)4/h5-6H,7-10H2,1-4H3,(H,20,21)
- InChI Key: NGJQKWWVKUKWLO-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCN(C2=NC(C)=C(C(O)=O)C=C2)CC1
4-(5-Carboxy-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM499749-1g |
6-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-2-methylnicotinicacid |
1355174-79-6 | 97% | 1g |
$1061 | 2022-09-03 |
4-(5-Carboxy-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 4-(5-Carboxy-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
Comprehensive Overview of 4-(5-Carboxy-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1355174-79-6)
The compound 4-(5-Carboxy-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1355174-79-6) is a highly specialized intermediate widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including a pyridine core and a piperazine moiety, make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents. With the growing demand for small molecule therapeutics, this compound has garnered significant attention from researchers exploring novel bioactive scaffolds.
In recent years, the pharmaceutical industry has witnessed a surge in interest around heterocyclic compounds, driven by their versatility in modulating biological pathways. The tert-butyl ester group in this molecule enhances its stability and solubility, facilitating its use in high-throughput screening (HTS) and medicinal chemistry optimization. Researchers frequently search for "pyridine derivatives in drug design" or "piperazine-based scaffolds", reflecting the compound's relevance in cutting-edge applications. Its carboxylic acid functionality further allows for facile derivatization, enabling the creation of diverse structure-activity relationship (SAR) libraries.
The synthesis of CAS No. 1355174-79-6 typically involves multi-step organic reactions, including amide coupling and esterification, which are critical topics in modern process chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure high purity, a key concern for users querying "how to validate synthetic intermediates". The compound's logP and pKa values are also frequently discussed, as they influence its ADME properties—a hot topic in preclinical drug development.
Beyond pharmaceuticals, this compound has potential applications in agrochemicals and material science, aligning with trends in green chemistry and sustainable synthesis. Its methyl-pyridine segment contributes to its stability under various conditions, a feature often explored in searches like "thermal stability of heterocycles". As the scientific community prioritizes fragment-based drug discovery (FBDD), the demand for such multifunctional intermediates continues to rise.
In summary, 4-(5-Carboxy-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester represents a critical tool for researchers addressing challenges in targeted therapy and molecular design. Its compatibility with parallel synthesis methods and relevance to personalized medicine underscore its importance in contemporary science. For laboratories focusing on lead compound optimization or protease inhibitor development, this CAS-registered material offers a robust platform for innovation.
1355174-79-6 (4-(5-Carboxy-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)